8-(4-Methylphenyl)imidazo[1,2-a]pyrazine-2-carboxylic acid

• IUPAC Name: 8-(4-methylphenyl)imidazo[1,2-a]pyrazine-2-carboxylic acid
• InChI: InChI=1S/C14H11N3O2/c1-9-2-4-10(5-3-9)12-13-16-11(14(18)19)8-17(13)7-6-15-12/h2-8H,1H3,(H,18,19)
• InChI Key: UKQHOWVGBSKWQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC=CN3C2=NC(=C3)C(=O)O
• Molecular Formula: C14H11N3O2
• Molecular Weight: 253.26 g/mol

Description

8-(4-Methylphenyl)imidazo[1,2-a]pyrazine-2-carboxylic acid is a heterocyclic compound that belongs to the imidazo[1,2-a]pyrazine family. These compounds are known for their diverse biological activities and are widely used in medicinal chemistry and pharmaceutical research. The presence of the 4-methylphenyl group enhances its chemical properties, making it a valuable scaffold for drug development and other scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(4-Methylphenyl)imidazo[1,2-a]pyrazine-2-carboxylic acid typically involves multi-step reactions. One common method includes the cyclization of appropriate precursors under specific conditions. For instance, the reaction might start with the formation of an intermediate through the coupling of a pyrrole ring with acyl (bromo)acetylenes, followed by the addition of propargylamine. The final step involves intramolecular cyclization catalyzed by Cs2CO3/DMSO .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis to ensure high yield and purity. The reaction conditions are carefully controlled to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

8-(4-Methylphenyl)imidazo[1,2-a]pyrazine-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reagents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Common reagents include halogens (e.g., Br2) and nucleophiles (e.g., NH3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction might yield alcohols or alkanes.

Scientific Research Applications

8-(4-Methylphenyl)imidazo[1,2-a]pyrazine-2-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-(4-Methylphenyl)imidazo[1,2-a]pyrazine-2-carboxylic acid involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways can vary depending on the specific application and target. For instance, it might inhibit certain enzymes involved in disease progression or activate receptors that promote beneficial biological responses .

Comparison with Similar Compounds

Similar Compounds

Imidazo[1,2-a]pyridine: Known for its antimicrobial and anticancer properties.

Imidazo[1,2-a]pyrimidine: Widely studied for its synthetic versatility and biological activities.

Uniqueness

8-(4-Methylphenyl)imidazo[1,2-a]pyrazine-2-carboxylic acid stands out due to its unique structural features, such as the 4-methylphenyl group, which enhances its chemical reactivity and biological activity. This makes it a valuable compound for drug development and other scientific research applications.